Cas no 21945-86-8 (Orphenadrine Related Compound E)

Orphenadrine Related Compound E Properties

Names and Identifiers

• Orphenadrine Related Compound E (50 mg) (N,N-Dimethyl-2-[phenyl(m-tolyl)methoxy]ethanamine)
• N,N-Dimethyl-2-[(3-methylphenyl)phenylmethoxy]ethanamine
• N,N-Dimethyl-2-[phenyl(m-tolyl)methoxy]ethanamine
• Ethanamine, N,N-dimethyl-2-((3-methylphenyl)phenylmethoxy)-
• A40KR91PE2
• Orphenadrine meta-methylbenzyl isomer
• (RS)-N,N-Dimethyl-2-((3-methylphenyl)phenylmethoxy)ethanamine
• N,N-dimethyl-N-{2-[(3-methylphenyl)(phenyl)methoxy]ethyl}amine
• O-Demethyl-m-methyl orphenadrine
• Orphenadrine impurity E
• ETHYLAMINE, N,N-DIMETHYL-2-((M-METHYL-.ALPHA.-PHENYLBENZYL)OXY)-
• Ethylamine, N,N-dimethyl-2-((m-methyl-alpha-phenylbenzyl)oxy)-
• 3-Methyldiphenhydramine
• N,N-dimethyl-2-[(3-methylphenyl)-phenylmethoxy]ethanamine
• AM-814/41091386
• 21945-86-8
• UNII-A40KR91PE2
• Orphenadrine citrate specified impurity E [EP]
• ORPHENADRINE CITRATE IMPURITY E [EP IMPURITY]
• Q27273594
• Orphenadrine citrate impurity E [EP]
• +Expand

• InChIKey： VSIVTUKDXUYWPL-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H23NO/c1-15-8-7-11-17(14-15)18(20-13-12-19(2)3)16-9-5-4-6-10-16/h4-11,14,18H,12-13H2,1-3H3
• SMILES： CC1=CC(=CC=C1)C(C2=CC=CC=C2)OCCN(C)C

Computed Properties

• Exact Mass: 269.177964357g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 269.177964357g/mol
• Heavy Atom Count: 20
• Complexity: 260
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 12.5Ų